Cas no 2108138-79-8 (N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride)

N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride is a chemically stable, high-purity compound primarily utilized in pharmaceutical research and development. Its piperidine-pyridine core structure makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the design of CNS-targeting agents. The dihydrochloride salt form enhances solubility, facilitating its use in aqueous reaction systems. This compound exhibits consistent batch-to-batch reproducibility, ensuring reliable performance in medicinal chemistry applications. Its well-characterized physicochemical properties, including defined melting point and solubility profile, support its integration into scalable synthetic routes. The product is typically supplied with comprehensive analytical documentation (HPLC, NMR) to meet rigorous quality standards for preclinical studies.
N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride structure
2108138-79-8 structure
Product Name:N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride
CAS No:2108138-79-8
MF:C12H21Cl2N3
MW:278.221240758896
MDL:MFCD29034998
CID:4784331
Update Time:2025-06-25

N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride
    • MDL: MFCD29034998
    • Inchi: 1S/C12H19N3.2ClH/c1-15(2)12-9-11(5-8-14-12)10-3-6-13-7-4-10;;/h5,8-10,13H,3-4,6-7H2,1-2H3;2*1H
    • InChI Key: SDMYKBGTVMMGJZ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1CCC(C2C=CN=C(C=2)N(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Topological Polar Surface Area: 28.2

N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride Pricemore >>

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Additional information on N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride

Research Briefing on N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride (CAS: 2108138-79-8)

N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride (CAS: 2108138-79-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's structure features a piperidine ring linked to a pyridine moiety, which is a common scaffold in medicinal chemistry due to its versatility in interacting with biological targets. Recent research has explored its role as a building block for the synthesis of more complex molecules, particularly in the context of central nervous system (CNS) disorders. Studies have demonstrated its utility in the design of ligands for receptors such as serotonin and dopamine, which are critical targets for treating neurological and psychiatric conditions.

One of the most notable advancements in the study of N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride is its application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling and are often implicated in cancer and inflammatory diseases. Recent publications have reported the compound's efficacy in modulating specific kinase pathways, offering a promising avenue for the development of targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a scaffold for designing selective inhibitors of protein kinase C (PKC), a family of enzymes involved in cell proliferation and survival.

In addition to its pharmacological applications, the compound has also been investigated for its physicochemical properties. Research has focused on its solubility, stability, and bioavailability, which are critical factors for drug development. A recent study in the European Journal of Pharmaceutical Sciences utilized advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound's behavior under various conditions. These findings are invaluable for optimizing formulation strategies and ensuring the compound's suitability for preclinical and clinical studies.

Despite its promising attributes, challenges remain in the development of N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride as a therapeutic agent. Issues such as metabolic stability and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and the development of prodrugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, paving the way for the compound's translation into clinical applications.

In conclusion, N,N-Dimethyl-4-piperidin-4-ylpyridin-2-amine dihydrochloride (CAS: 2108138-79-8) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span from CNS disorders to oncology, with recent studies underscoring its potential as a scaffold for designing novel therapeutics. Future research will likely focus on optimizing its pharmacological profile and advancing it through the drug development pipeline. This briefing underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.

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